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Compound of Interest

Compound Name: Rev 5975

Cat. No.: B1680561

This document provides comprehensive guidance on the safe handling, operation, and
disposal of REV DUST, a substance containing smectite and crystalline silica. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting. Adherence to these protocols is critical to minimize risks
associated with exposure.

Hazard Identification and Personal Protective
Equipment

REV DUST is classified as a hazardous substance that may cause cancer by inhalation and
can lead to lung damage through prolonged or repeated exposure.[1] The primary routes of
exposure are inhalation and skin contact.

Summary of Hazards:
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Hazard Description
May cause irritation of the upper respiratory
tract. Chronic inhalation of crystalline silica can
) lead to silicosis, a progressive and potentially
Inhalation

fatal lung disease. Other long-term effects
include lymph node effects, kidney effects, and

auto-immune disease.[1]

Skin Contact

May cause drying of the skin, potentially

resulting in dermatitis.[1]

Eye Contact

Can cause mechanical irritation.[1]

Ingestion

Considered to have low oral toxicity with no

expected effects from small quantities.[1]

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Respiratory

In case of inadequate ventilation, wear an
approved respirator. A self-contained breathing

apparatus is required for fire-fighting personnel.

[1]

Protective gloves are recommended to prevent

Hand
skin contact.
E Safety glasses or goggles to protect against
e
Y dust particles.
Lab coat or other protective clothing to prevent
Body

skin exposure.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent the generation of airborne dust and to

maintain the stability of the product.
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Handling Guidelines:

e Obtain and read all safety precautions before use.[1]

e Avoid creating dust clouds. Use vacuum systems where possible to clean up spills.[1]
e Do not breathe dust.[1]

» Wash hands, face, and any exposed skin thoroughly after handling.[1]

e Do not eat, drink, or smoke in areas where the product is handled.[1]

o Contaminated clothing should be removed and thoroughly cleaned before reuse.[1]
Storage Requirements:

e Store in a stable, dry environment under normal conditions.[1]

o Keep containers tightly closed when not in use.

Accidental Release and Disposal Measures

In the event of a spill or the need for disposal, the following procedures should be followed to
mitigate exposure and environmental contamination.

Spill Response:

Avoid Dust Generation: Do not use methods that create airborne dust, such as dry sweeping.

Containment: Use appropriate safety equipment and collect the material.

Cleanup: Vacuuming is the preferred method for cleanup. If vacuuming is not possible, wet
the material to prevent dust from becoming airborne.

Disposal of Spilled Material: Collect contaminated material in approved containers for
disposal.[1] Do not flush with water as it becomes slippery when wet.[1]

Disposal Plan:
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» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[1]

First Aid and Emergency Procedures

Immediate and appropriate first aid can significantly reduce the severity of health effects
following exposure.

Exposure Route First Aid Measures

Move the individual to an area with fresh air. If
Inhalation breathing difficulties persist, seek medical

attention.[1]

Wash the affected area with soap and water. If
Skin Contact irritation develops and persists, seek medical

attention.[1]

Flush eyes with gently flowing warm water until
Eye Contact particles are removed and irritation subsides. If

irritation persists, seek medical attention.[1]

No first aid is required for the ingestion of small
Ingestion quantities. If a large amount is ingested, obtain

medical attention.[1]

In Case of Fire:
e The product will not burn.[1]
o Use extinguishing media suitable for the surrounding fire and packaging.[1]

» Fire-fighting personnel should use a self-contained breathing apparatus.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural workflow for handling REV DUST in a
laboratory setting, from preparation to disposal.
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Caption: Procedural workflow for safely handling REV DUST in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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